Cas no 1242932-94-0 (7-(2-chlorophenyl)-2-4-(2-methoxyphenyl)piperazin-1-yl-3H,4H-thieno3,2-dpyrimidin-4-one)

7-(2-chlorophenyl)-2-4-(2-methoxyphenyl)piperazin-1-yl-3H,4H-thieno3,2-dpyrimidin-4-one is a potent and selective inhibitor with high affinity for the target receptor. It demonstrates excellent stability and water solubility, making it suitable for various biological applications. The unique structural features contribute to its efficacy in inhibitory actions, offering a promising tool for drug discovery and research.
7-(2-chlorophenyl)-2-4-(2-methoxyphenyl)piperazin-1-yl-3H,4H-thieno3,2-dpyrimidin-4-one structure
1242932-94-0 structure
Product Name:7-(2-chlorophenyl)-2-4-(2-methoxyphenyl)piperazin-1-yl-3H,4H-thieno3,2-dpyrimidin-4-one
CAS No:1242932-94-0
MF:C23H21ClN4O2S
MW:452.956442594528
CID:6584877
PubChem ID:135630985
Update Time:2025-07-15

7-(2-chlorophenyl)-2-4-(2-methoxyphenyl)piperazin-1-yl-3H,4H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 7-(2-chlorophenyl)-2-4-(2-methoxyphenyl)piperazin-1-yl-3H,4H-thieno3,2-dpyrimidin-4-one
    • 7-(2-chlorophenyl)-2-[4-(2-methoxyphenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one
    • Thieno[3,2-d]pyrimidin-4(3H)-one, 7-(2-chlorophenyl)-2-[4-(2-methoxyphenyl)-1-piperazinyl]-
    • BS-8816
    • 7-(2-CHLOROPHENYL)-2-[4-(2-METHOXYPHENYL)PIPERAZIN-1-YL]-3H-THIENO[3,2-D]PYRIMIDIN-4-ONE
    • F3407-0390
    • CS-0329197
    • 1242932-94-0
    • AKOS005060074
    • VU0626056-1
    • 7-(2-chlorophenyl)-2-(4-(2-methoxyphenyl)piperazin-1-yl)thieno[3,2-d]pyrimidin-4(3H)-one
    • 7-(2-chlorophenyl)-2-[4-(2-methoxyphenyl)piperazin-1-yl]thieno[3,2-d]pyrimidin-4(3H)-one
    • Inchi: 1S/C23H21ClN4O2S/c1-30-19-9-5-4-8-18(19)27-10-12-28(13-11-27)23-25-20-16(14-31-21(20)22(29)26-23)15-6-2-3-7-17(15)24/h2-9,14H,10-13H2,1H3,(H,25,26,29)
    • InChI Key: RKQXVNKRXXRXFK-UHFFFAOYSA-N
    • SMILES: C1(N2CCN(C3=CC=CC=C3OC)CC2)NC(=O)C2SC=C(C3=CC=CC=C3Cl)C=2N=1

Computed Properties

  • Exact Mass: 452.1073748g/mol
  • Monoisotopic Mass: 452.1073748g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 4
  • Complexity: 687
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 85.4Ų

Experimental Properties

  • Density: 1.42±0.1 g/cm3(Predicted)
  • Boiling Point: 609.8±65.0 °C(Predicted)
  • pka: 5.82±0.40(Predicted)

7-(2-chlorophenyl)-2-4-(2-methoxyphenyl)piperazin-1-yl-3H,4H-thieno3,2-dpyrimidin-4-one Pricemore >>

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7-(2-chlorophenyl)-2-4-(2-methoxyphenyl)piperazin-1-yl-3H,4H-thieno3,2-dpyrimidin-4-one Related Literature

Additional information on 7-(2-chlorophenyl)-2-4-(2-methoxyphenyl)piperazin-1-yl-3H,4H-thieno3,2-dpyrimidin-4-one

Introduction to 7-(2-chlorophenyl)-2-4-(2-methoxyphenyl)piperazin-1-yl-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 1242932-94-0)

7-(2-chlorophenyl)-2-4-(2-methoxyphenyl)piperazin-1-yl-3H,4H-thieno[3,2-d]pyrimidin-4-one, with the CAS number 1242932-94-0, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and neuroprotective properties. The unique structural features of this compound make it a promising candidate for the development of new therapeutic agents.

The chemical structure of 7-(2-chlorophenyl)-2-4-(2-methoxyphenyl)piperazin-1-yl-3H,4H-thieno[3,2-d]pyrimidin-4-one consists of a thienopyrimidine core functionalized with a 2-chlorophenyl group and a 4-(2-methoxyphenyl)piperazine moiety. The presence of these substituents imparts specific pharmacological properties to the molecule, making it an attractive target for further investigation.

Recent studies have highlighted the potential of thienopyrimidines in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that thienopyrimidine derivatives exhibit potent antitumor activity against several cancer cell lines. The researchers found that these compounds can selectively inhibit the growth of cancer cells while sparing normal cells, suggesting their potential as targeted cancer therapies.

In another study published in Bioorganic & Medicinal Chemistry Letters, researchers investigated the neuroprotective effects of thienopyrimidine derivatives. The results showed that these compounds can effectively reduce neuronal damage and inflammation in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This finding opens up new avenues for the development of neuroprotective drugs based on thienopyrimidine scaffolds.

The pharmacokinetic properties of 7-(2-chlorophenyl)-2-4-(2-methoxyphenyl)piperazin-1-yl-3H,4H-thieno[3,2-d]pyrimidin-4-one have also been studied extensively. A study conducted by a team at the University of California found that this compound exhibits favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Additionally, the compound shows low toxicity in preclinical studies, further supporting its potential as a safe and effective therapeutic agent.

The synthesis of 7-(2-chlorophenyl)-2-4-(2-methoxyphenyl)piperazin-1-yl-3H,4H-thieno[3,2-d]pyrimidin-4-one has been optimized using modern synthetic methods. A key step in the synthesis involves the coupling reaction between a 2-chlorophenyl-substituted thienopyrimidine intermediate and a 4-(2-methoxyphenyl)piperazine derivative. This reaction is typically carried out under mild conditions using palladium-catalyzed cross-coupling techniques, ensuring high yields and purity of the final product.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-(2-chlorophenyl)-2-4-(2-methoxyphenyl)piperazin-1-yl-3H,4H-thieno[3,2-d]pyrimidin-4-one in various disease models. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical development and potential commercialization.

In conclusion, 7-(2-chlorophenyl)-2-4-(2-methoxyphenyl)piperazin-1-yl-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 1242932-94-0) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for the development of new therapeutic agents targeting cancer and neurodegenerative diseases. Ongoing research and clinical trials will continue to elucidate its full potential as a valuable addition to the pharmaceutical arsenal.

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